Cas no 1336923-83-1 (2-amino-2-(2-chloro-5-methylphenyl)acetic acid)

• Product Name: 2-amino-2-(2-chloro-5-methylphenyl)acetic acid
• CAS No: 1336923-83-1
• MF: C₉H₁₀ClNO₂
• MW: 199.634201526642
• CID: 6594383
• PubChem ID: 77127913
• Update Time: 2025-05-20

2-amino-2-(2-chloro-5-methylphenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(2-chloro-5-methylphenyl)acetic acid
• Benzeneacetic acid, α-amino-2-chloro-5-methyl-
• 1336923-83-1
• EN300-1968848

• Inchi： 1S/C9H10ClNO2/c1-5-2-3-7(10)6(4-5)8(11)9(12)13/h2-4,8H,11H2,1H3,(H,12,13)
• InChI Key： KVTAXZVVKGZLJZ-UHFFFAOYSA-N
• SMILES： C(C1C=C(C)C=CC=1Cl)(N)C(=O)O

Computed Properties

• Exact Mass: 199.0400063g/mol
• Monoisotopic Mass: 199.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.335±0.06 g/cm3(Predicted)
• Boiling Point: 333.7±42.0 °C(Predicted)
• pka: 1.70±0.10(Predicted)

Additional information on 2-amino-2-(2-chloro-5-methylphenyl)acetic acid

Introduction to 2-Amino-2-(2-Chloro-5-Methylphenyl)Acetic Acid (CAS No. 1336923-83-1)

2-Amino-2-(2-chloro-5-methylphenyl)acetic acid, also known by its CAS number 1336923-83-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and related industries.

The chemical structure of 2-amino-2-(2-chloro-5-methylphenyl)acetic acid consists of a central acetic acid moiety with an amino group attached to the same carbon as the phenyl ring. The phenyl ring is substituted with a chlorine atom at the 2-position and a methyl group at the 5-position, making it a chlorinated aromatic compound with specific electronic properties. This substitution pattern influences the compound's reactivity, solubility, and biological activity.

Recent studies have explored the synthesis of 1336923-83-1 through various routes, including nucleophilic aromatic substitution and coupling reactions. These methods have been optimized to improve yield and purity, making the compound more accessible for further research and application.

In terms of biological activity, 2-amino-2-(2-chloro-5-methylphenyl)acetic acid has shown potential as a precursor or intermediate in the synthesis of bioactive molecules. Its amino group can participate in peptide bond formation, while the aromatic ring provides a platform for further functionalization. Researchers have investigated its role in enzyme inhibition, receptor binding, and other pharmacological activities, highlighting its versatility in drug design.

The compound's physical properties, such as melting point, solubility, and stability, have been characterized using advanced analytical techniques like NMR spectroscopy and mass spectrometry. These studies provide critical insights into its behavior under different conditions, which is essential for its safe handling and use in various applications.

In conclusion, 1336923-83-1, or 2-amino-2-(2-chloro-5-methylphenyl)acetic acid, is a promising compound with diverse applications in organic synthesis and pharmacology. Ongoing research continues to uncover new opportunities for its use, solidifying its importance in the scientific community.